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Compound of Interest

Compound Name: Vby-825

Cat. No.: B1139138 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the recommended

disposal procedures for Vby-825, a reversible cathepsin inhibitor. In the absence of specific

manufacturer's disposal instructions, these procedures are based on general best practices for

the disposal of hazardous chemical waste.

Chemical and Physical Properties of Vby-825
A clear understanding of the chemical and physical properties of Vby-825 is the first step

toward safe handling and disposal. The following table summarizes key data for this

compound.[1][2][3]
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Property Value

Molecular Formula C23H29F4N3O5S

Molecular Weight 535.55 g/mol

CAS Number 1310340-58-9

Appearance Not specified (typically a solid)

Solubility Soluble in DMSO

Known Hazards

Specific hazards are not well-documented in

publicly available sources. Due to its complex

organic structure containing fluorine and sulfur,

it should be handled as a potentially hazardous

substance.

Experimental Protocols for Disposal
The following protocols are recommended for the disposal of Vby-825 waste. These are

general guidelines and should be adapted to comply with local, state, and federal regulations.

1. Waste Identification and Segregation:

Waste Classification: All materials contaminated with Vby-825, including unused product,

solutions, contaminated personal protective equipment (PPE), and labware (e.g., pipette tips,

vials), should be classified as hazardous chemical waste.

Segregation: Vby-825 waste should be segregated from other laboratory waste streams,

such as non-hazardous waste, biological waste, and radioactive waste. It should be collected

in a designated, properly labeled hazardous waste container.

2. Waste Collection and Storage:

Container Selection: Use a chemically resistant container with a secure, tight-fitting lid. A

high-density polyethylene (HDPE) or glass container is recommended. The container must

be in good condition and free of leaks.
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Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Vby-825," and the approximate concentration and quantity of the

waste. The date of waste accumulation should also be recorded.

Storage: Store the waste container in a designated satellite accumulation area (SAA) or a

central hazardous waste storage area. The storage area should be secure, well-ventilated,

and away from sources of ignition.

3. Disposal Procedure:

Aqueous Waste: For dilute aqueous solutions containing Vby-825, consult your institution's

environmental health and safety (EHS) office. Direct drain disposal is strongly discouraged

without prior approval and neutralization, as the environmental impact of Vby-825 is

unknown.

Solid Waste: Unused or expired solid Vby-825, as well as grossly contaminated labware,

should be placed directly into the designated solid hazardous waste container.

Organic Solvent Waste: Solutions of Vby-825 in organic solvents (e.g., DMSO) must be

collected in a designated solvent waste container. Do not mix with other incompatible solvent

waste streams.

Final Disposal: All Vby-825 waste must be disposed of through a licensed hazardous waste

disposal company. Contact your institution's EHS office to arrange for pickup and disposal.

Do not attempt to incinerate or dispose of Vby-825 waste through regular trash.

Vby-825 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Vby-
825 waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/product/b1139138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Solid Waste Stream

Liquid Waste Stream

Final Disposal

Vby-825 Waste Generated

Solid Waste?

Liquid Waste?

Contaminated PPE
& LabwareYes

Unused/Expired
Solid Vby-825

Yes

Aqueous Solution?
Yes

Organic Solvent
Solution?

Yes

Collect in Labeled
Solid Hazardous
Waste Container

Contact Institutional
EHS for Pickup

Collect in Labeled
Liquid Hazardous
Waste Container

Yes

Yes

Licensed Hazardous
Waste Vendor Disposal

Click to download full resolution via product page

Caption: Decision tree for the proper segregation and disposal of Vby-825 waste.

Disclaimer: The disposal procedures outlined above are based on general laboratory safety

principles for handling hazardous chemical waste. As no specific Safety Data Sheet (SDS) with

disposal information for Vby-825 is publicly available, users must consult their institution's

Environmental Health and Safety (EHS) department for guidance and to ensure full compliance

with all applicable regulations. This information is intended to supplement, not replace,

institutional and regulatory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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